Cas no 64729-05-1 (5-Bromo-4-nitrothiophene-2-sulfonyl Chloride)

5-Bromo-4-nitrothiophene-2-sulfonyl chloride is a highly reactive sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key advantages include its versatility in nucleophilic substitution reactions, enabling the introduction of sulfonamide or sulfonate functionalities into target molecules. The presence of both bromo and nitro substituents enhances its reactivity, making it valuable for constructing complex heterocyclic compounds. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization is required. Its stability under controlled conditions ensures reliable performance in synthetic applications. Proper handling is essential due to its sensitivity to moisture and potential irritant properties.

5-Bromo-4-nitrothiophene-2-sulfonyl Chloride structure

64729-05-1 structure

Product Name:5-Bromo-4-nitrothiophene-2-sulfonyl Chloride

CAS No:64729-05-1

MF:C₄HBrClNO₄S₂

MW:306.542036771774

CID:2792670

PubChem ID:54592949

Update Time:2025-11-01

5-Bromo-4-nitrothiophene-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-nitrothiophene-2-sulfonyl Chloride
- C4HBrClNO4S2
- PCA72905
- 2-Thiophenesulfonyl chloride, 5-bromo-4-nitro-
- EN300-75541
- DTXCID70663126
- 64729-05-1
- 875-523-8
- 5-Bromo-4-nitrothiophene-2-sulfonylchloride
- DTXSID70712380
- AKOS026726532
- Inchi： 1S/C4HBrClNO4S2/c5-4-2(7(8)9)1-3(12-4)13(6,10)11/h1H
- InChI Key： AEGCICFRYFEARP-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(S1)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

Exact Mass: 304.82189Da
Monoisotopic Mass: 304.82189Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 117Å²

5-Bromo-4-nitrothiophene-2-sulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B707168-10mg	5-Bromo-4-nitrothiophene-2-sulfonyl Chloride	64729-05-1		10mg	$ 50.00	2022-06-06
TRC	B707168-50mg	5-Bromo-4-nitrothiophene-2-sulfonyl Chloride	64729-05-1		50mg	$ 160.00	2022-06-06
TRC	B707168-100mg	5-Bromo-4-nitrothiophene-2-sulfonyl Chloride	64729-05-1		100mg	$ 250.00	2022-06-06
Chemenu	CM428726-100mg	2-Thiophenesulfonyl chloride, 5-bromo-4-nitro-	64729-05-1	95%+	100mg	$232	2023-02-02
Chemenu	CM428726-250mg	2-Thiophenesulfonyl chloride, 5-bromo-4-nitro-	64729-05-1	95%+	250mg	$320	2023-02-02
Chemenu	CM428726-500mg	2-Thiophenesulfonyl chloride, 5-bromo-4-nitro-	64729-05-1	95%+	500mg	$576	2023-02-02
Chemenu	CM428726-1g	2-Thiophenesulfonyl chloride, 5-bromo-4-nitro-	64729-05-1	95%+	1g	$759	2023-02-02
Enamine	EN300-75541-0.05g	5-bromo-4-nitrothiophene-2-sulfonyl chloride	64729-05-1	95%	0.05g	$135.0	2023-02-12
Enamine	EN300-75541-0.1g	5-bromo-4-nitrothiophene-2-sulfonyl chloride	64729-05-1	95%	0.1g	$202.0	2023-02-12
Enamine	EN300-75541-0.25g	5-bromo-4-nitrothiophene-2-sulfonyl chloride	64729-05-1	95%	0.25g	$288.0	2023-02-12

5-Bromo-4-nitrothiophene-2-sulfonyl Chloride Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes

Additional information on 5-Bromo-4-nitrothiophene-2-sulfonyl Chloride

Comprehensive Overview of 5-Bromo-4-nitrothiophene-2-sulfonyl Chloride (CAS No. 64729-05-1)

5-Bromo-4-nitrothiophene-2-sulfonyl Chloride (CAS No. 64729-05-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene ring substituted with bromo, nitro, and sulfonyl chloride functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers often search for "5-Bromo-4-nitrothiophene-2-sulfonyl Chloride uses" or "CAS 64729-05-1 applications" due to its growing relevance in drug discovery and material science.

The compound's sulfonyl chloride group is particularly valuable for forming sulfonamides, a class of compounds with broad biological activity. Recent trends in organic chemistry highlight the demand for "efficient sulfonylation reagents," positioning 5-Bromo-4-nitrothiophene-2-sulfonyl Chloride as a key player. Its bromo and nitro substituents further enable cross-coupling reactions, aligning with the surge in interest around "Pd-catalyzed thiophene derivatives" and "nitroaromatic building blocks."

In the context of sustainability, questions like "green synthesis of thiophene derivatives" or "eco-friendly nitro compound alternatives" are gaining traction. While 64729-05-1 itself is a synthetic intermediate, its role in developing biodegradable polymers or energy-efficient catalysts is under exploration. The compound's stability under controlled conditions also makes it a subject for "safe handling of sulfonyl chlorides" discussions in industrial forums.

Analytical methods for 5-Bromo-4-nitrothiophene-2-sulfonyl Chloride often involve HPLC and NMR, addressing common queries like "CAS 64729-05-1 purity analysis." Its spectral data (e.g., ¹H NMR peaks near 8.2 ppm for the nitro-thiophene proton) are frequently referenced in patent literature. The compound’s compatibility with microwave-assisted synthesis—a hot topic in "accelerated organic reactions"—further enhances its appeal for high-throughput screening.

Emerging applications in OLED materials and conductive polymers have spurred searches for "thiophene-based electronic materials." The bromo moiety in 64729-05-1 allows precise functionalization, critical for tuning optoelectronic properties. This aligns with industry demands for "small-molecule semiconductors" and "organic photovoltaics," where nitro-thiophenes act as electron-accepting units.

Regulatory compliance remains a focus, with users seeking "CAS 64729-05-1 safety data" or "REACH certification for sulfonyl chlorides." Proper storage recommendations (e.g., anhydrous conditions at -20°C) and compatibility charts are essential for laboratories prioritizing "chemical storage best practices." The compound’s MSDS details, excluding hazardous classifications per guidelines, are often curated in specialized databases.

In summary, 5-Bromo-4-nitrothiophene-2-sulfonyl Chloride bridges multiple scientific domains—from medicinal chemistry to advanced materials. Its adaptability to modern synthetic challenges (e.g., "C–H functionalization of thiophenes") ensures sustained relevance. As research pivots toward "multifunctional heterocycles," this compound’s role is poised to expand, supported by rigorous studies and innovative methodologies.